
Best practices for handling and storing
Dimethylone safely

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethylone

Cat. No.: B12757972 Get Quote

Disclaimer
This document is intended for informational purposes for authorized researchers, scientists,

and drug development professionals in legally sanctioned laboratory settings. Dimethylone is

classified as a Schedule I controlled substance in the United States and is controlled in many

other countries.[1] All handling, storage, and disposal must be conducted in strict accordance

with all applicable local, state, and federal laws and regulations. This guide is not a substitute

for a comprehensive, site-specific risk assessment and adherence to institutional safety

protocols.

Technical Support Center: Dimethylone Handling
and Storage
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for handling and storing Dimethylone in a research environment.

Frequently Asked Questions (FAQs)
Q1: What is Dimethylone and what are its primary hazards?

A1: Dimethylone (also known as bk-MDDMA) is a substituted cathinone derivative with the

chemical formula C₁₂H₁₅NO₃.[2][3] It is classified as a stimulant and empathogen.[1] In a

laboratory setting, it is typically a white crystalline powder.[2] The primary hazards associated

with Dimethylone powder include:
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Harmful if swallowed (H302).[4]

Causes skin irritation (H315).[4]

Causes serious eye irritation (H319).[4]

Harmful if inhaled (H332).[4]

May cause respiratory irritation (H335).[4]

May cause drowsiness or dizziness (H336).[4]

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate action is crucial. Always have a copy of the Safety Data Sheet (SDS) available

for reference by first responders.[5]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[4][6] Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water for several minutes.[7] If irritation persists, seek

medical advice.[4]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[4][7] If the person feels unwell or has difficulty breathing, call a poison control

center or doctor.[4][6]

Ingestion: Rinse the mouth with water (only if the person is conscious). Do not induce

vomiting. Call a poison control center or doctor immediately.

Q3: What personal protective equipment (PPE) is required when handling Dimethylone?

A3: A comprehensive PPE strategy is essential to prevent exposure.[8] At a minimum,

personnel should wear:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[9] Always inspect

gloves for damage before use and change them frequently, especially if contact is known or
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suspected.[9][10]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.[8][11]

Lab Coat/Gown: A lab coat or protective gown resistant to chemical permeation should be

worn to protect the skin and clothing.[8][12]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or for procedures that may generate aerosols, a NIOSH-approved respirator is necessary.[8]

[9]

Q4: How should Dimethylone be stored securely?

A4: As a Schedule I controlled substance, Dimethylone must be stored with stringent security

measures to prevent diversion and unauthorized access.[13]

Security: Store in a securely locked, substantially constructed safe or steel cabinet that is

anchored to a wall or floor.[13][14] Access must be strictly limited to authorized personnel.

[14]

Environment: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.[4][9] Protect from heat, light, and incompatible materials.[12]

Labeling: All containers must be clearly labeled with the chemical name and all relevant

hazard warnings.[15]

Q5: What is the correct procedure for disposing of Dimethylone waste?

A5: Dimethylone waste is considered hazardous waste and must be disposed of accordingly.

[16]

Never dispose of Dimethylone down the drain or in regular trash.[17]

Collect all waste (including contaminated consumables like gloves and wipes) in a

designated, properly labeled, and sealed hazardous waste container that is compatible with

the chemical.[15][16][18]
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Store the waste container in a designated satellite accumulation area.[16]

Follow all institutional, local, and federal regulations for hazardous waste disposal, which

typically involves collection by a licensed disposal company.[4][19]

Data Presentation: Hazard and Safety Summary
The following tables summarize key quantitative and qualitative safety data for Dimethylone.

Table 1: Chemical and Hazard Identification

Identifier Value Reference

Chemical Name

1-(1,3-benzodioxol-5-yl)-2-
(dimethylamino)propan-1-
one

[3]

Synonyms Dimethylone, bk-MDDMA [2][4]

Molecular Formula C₁₂H₁₅NO₃ [3]

Molar Mass 221.256 g·mol⁻¹ [1]

Appearance White crystalline powder [2]

| GHS Hazard Codes | H302, H315, H319, H332, H335, H336 |[4] |

Table 2: Personal Protective Equipment (PPE) Guidelines

Protection Type Specification Purpose

Hand
Chemical-resistant gloves
(e.g., Nitrile)

Prevents dermal
absorption and skin
irritation.[20]

Eye/Face
Chemical safety goggles

and/or face shield

Protects against splashes,

dust, and eye irritation.[11]

Body
Permeation-resistant lab coat

or gown

Protects skin and personal

clothing from contamination.[8]
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| Respiratory | NIOSH-approved respirator | Required for handling powder, potential aerosols,

or in case of poor ventilation to prevent inhalation.[8] |

Experimental Protocol: Safe Handling Workflow
This protocol outlines the essential steps for safely handling Dimethylone within a controlled

laboratory setting. It is not a substitute for a detailed, experiment-specific Standard Operating

Procedure (SOP).

1.0 Pre-Experiment Preparation 1.1 Authorization: Confirm that the planned experiment is fully

authorized and compliant with all institutional and federal regulations for a Schedule I

substance. 1.2 Risk Assessment: Conduct a thorough risk assessment for the specific

procedures to be performed.[21] 1.3 SDS Review: All personnel involved must review the

Safety Data Sheet (SDS) for Dimethylone and any other chemicals being used.[5] 1.4

Engineering Controls: Verify that the chemical fume hood or other primary containment device

is certified and functioning correctly.[22] 1.5 PPE Donning: Don all required PPE as specified in

Table 2 before entering the designated handling area.[22] 1.6 Spill Kit: Ensure a chemical spill

kit appropriate for solid reagents is readily accessible.

2.0 Handling Procedure (Inside a Chemical Fume Hood) 2.1 Work Surface: Prepare the work

surface by covering it with absorbent, disposable bench paper.[23] 2.2 Weighing: If weighing

the powder, perform this task inside the fume hood on an analytical balance. Use anti-static

weigh paper or boats to minimize dispersal. 2.3 Transfers: Handle the substance with care to

avoid generating dust.[24] Use spatulas and other non-sparking tools. 2.4 Solutions: When

preparing solutions, add the solid Dimethylone to the solvent slowly to avoid splashing.[22]

Keep containers closed when not in immediate use.

3.0 Post-Experiment Decontamination and Cleanup 3.1 Waste Segregation: Carefully place all

contaminated disposable items (gloves, bench paper, pipette tips, etc.) into the designated

hazardous waste container.[25] 3.2 Surface Decontamination: Decontaminate all non-

disposable equipment and work surfaces within the fume hood using an appropriate cleaning

agent (e.g., 70% ethanol), followed by a final rinse with distilled water, if appropriate. 3.3 PPE

Removal: Remove PPE in the correct order (e.g., gloves first, then gown, then eye protection)

to avoid cross-contamination. Dispose of single-use PPE in the hazardous waste stream. 3.4

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE and before

leaving the laboratory.[21]
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4.0 Secure Storage 4.1 Return to Storage: Securely close the primary container of

Dimethylone. 4.2 Logbook Entry: Document the amount used in the controlled substance

logbook as required by regulations. 4.3 Secure Cabinet: Immediately return the container to the

designated, anchored, and double-locked safe or cabinet.[13]
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Caption: A workflow diagram illustrating the key stages for the safe handling of Dimethylone in

a lab.
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Click to download full resolution via product page

Caption: A decision tree for troubleshooting and responding to a Dimethylone spill in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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